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Compound of Interest

Compound Name: Felbamate-d5

Cat. No.: B15141199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the Certificate of Analysis (CoA)

for Felbamate-d5, a deuterated analog of the anti-epileptic drug Felbamate. Understanding the

data and methodologies presented in a CoA is critical for ensuring the quality, purity, and

isotopic integrity of this active pharmaceutical ingredient (API) for research and drug

development purposes.

Core Components of a Felbamate-d5 Certificate of
Analysis
A Certificate of Analysis for Felbamate-d5 is a formal document that certifies that the product

meets specific quality and safety standards.[1] It provides a detailed summary of the analytical

testing results for a specific batch or lot of the material.[2][3] The key sections of a typical CoA

for Felbamate-d5 are summarized below.

Product Identification
This section provides essential traceability information for the specific batch of Felbamate-d5.
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Parameter Example Data

Product Name Felbamate-d5

Catalog Number F-0123

Lot Number B-4567

Molecular Formula C₁₁H₉D₅N₂O₄

Molecular Weight 243.26 g/mol

CAS Number 1191888-51-3

Physical and Chemical Properties
This section details the physical appearance and solubility of the compound.

Parameter Specification Result

Appearance White to off-white solid Conforms

Solubility Soluble in DMSO Conforms

Analytical Data
This is the core of the CoA, presenting the quantitative results from various analytical tests to

confirm the identity, purity, and isotopic enrichment of Felbamate-d5.
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Test Method Specification Result

Chemical Purity HPLC ≥ 98.0% 99.5%

Isotopic Enrichment ¹H NMR / LC-MS ≥ 98 atom % D 99.2 atom % D

Mass Spectrum ESI-MS Conforms to structure Conforms

¹H NMR Spectrum ¹H NMR (400 MHz) Conforms to structure Conforms

Residual Solvents GC-HS
Meets USP <467>

limits
Conforms

Elemental Analysis ICP-MS
Meets USP <232>

limits
Conforms

Water Content Karl Fischer ≤ 0.5% 0.1%

Experimental Protocols
The following sections detail the methodologies used to obtain the quantitative data presented

in the Certificate of Analysis.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of Felbamate-d5 is determined by HPLC, a technique that separates

components in a mixture.[4][5]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.
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Procedure: A solution of Felbamate-d5 is injected into the HPLC system. The area of the

main peak corresponding to Felbamate-d5 is compared to the total area of all peaks to

calculate the purity.

Isotopic Enrichment by Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS)
Determining the isotopic purity of deuterated compounds is crucial. This is typically a two-part

process involving both NMR and MS.

¹H NMR Spectroscopy:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz).

Solvent: A non-deuterated solvent (e.g., DMSO).

Procedure: The ¹H NMR spectrum is acquired. The absence or significant reduction of

proton signals at the sites of deuteration, relative to a non-deuterated internal standard, is

used to confirm the high level of isotopic enrichment.

Liquid Chromatography-Mass Spectrometry (LC-MS):

Instrumentation: A high-resolution mass spectrometer (HR-MS) coupled with an LC

system.

Ionization: Electrospray ionization (ESI).

Procedure: The sample is introduced into the mass spectrometer, and the relative

intensities of the molecular ions corresponding to the deuterated (d5), partially deuterated

(d4, d3, etc.), and non-deuterated (d0) Felbamate are measured. The isotopic enrichment

is calculated from this distribution.

Residual Solvent Analysis by Headspace Gas
Chromatography (GC-HS)
This analysis quantifies any remaining organic volatile impurities from the synthesis process.
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Instrumentation: A gas chromatograph with a headspace autosampler and a flame ionization

detector (FID).

Column: A column suitable for volatile organic compounds (e.g., G43 phase).

Procedure: A sample of Felbamate-d5 is placed in a sealed vial and heated. The volatile

solvents in the headspace are then injected into the GC for separation and quantification.

The results are compared against the limits set by USP <467>.

Elemental Analysis by Inductively Coupled Plasma-Mass
Spectrometry (ICP-MS)
This test identifies and quantifies trace elemental impurities that may be present.

Instrumentation: An ICP-MS system.

Procedure: The Felbamate-d5 sample is digested in acid and introduced into the plasma,

which ionizes the elements. The mass spectrometer then separates and quantifies the ions.

The results are evaluated against the limits defined in USP <232>.

Visualizing Workflows and Relationships
The following diagrams illustrate the logical flow of the analytical process for Felbamate-d5
and the relationship between key analytical concepts.
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Caption: Workflow for Felbamate-d5 analysis from sample receipt to lot release.
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Caption: Relationship between key concepts in isotopic purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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